N-(4-chlorophenyl)-4-iodobenzenesulfonamide

• IUPAC Name: N-(4-chlorophenyl)-4-iodobenzenesulfonamide
• InChI: InChI=1S/C12H9ClINO2S/c13-9-1-5-11(6-2-9)15-18(16,17)12-7-3-10(14)4-8-12/h1-8,15H
• InChI Key: UQVPAWOOYZZANB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(C=C2)I)Cl
• Molecular Formula: C12H9ClINO2S
• Molecular Weight: 393.63 g/mol

Description

N-(4-chlorophenyl)-4-iodobenzenesulfonamide, commonly known as Sulfametomidine, is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method that involves the use of various reagents and solvents. The synthesis method and the resulting compound have been extensively studied for their scientific research applications, including their mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Sulfametomidine has been extensively studied for its scientific research applications. One of the primary applications of this compound is in the field of medicinal chemistry. Sulfametomidine has been shown to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes. This activity makes Sulfametomidine a potential candidate for the treatment of diseases such as glaucoma, epilepsy, and cancer.

Mechanism of Action

The mechanism of action of Sulfametomidine involves the inhibition of carbonic anhydrase enzymes. These enzymes play a crucial role in the regulation of acid-base balance and fluid secretion in various tissues. By inhibiting these enzymes, Sulfametomidine can alter the physiological processes that they are involved in, leading to various effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of Sulfametomidine have been extensively studied in various animal models. Studies have shown that Sulfametomidine can reduce intraocular pressure, which makes it a potential candidate for the treatment of glaucoma. It has also been shown to exhibit anticonvulsant activity, which makes it a potential candidate for the treatment of epilepsy. Additionally, Sulfametomidine has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

Sulfametomidine has several advantages and limitations for lab experiments. One of the primary advantages is its potent inhibitory activity against carbonic anhydrase enzymes, which makes it a valuable tool for studying various physiological processes. However, one of the limitations is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on Sulfametomidine. One of the primary directions is the development of more potent and selective inhibitors of carbonic anhydrase enzymes. Additionally, the potential use of Sulfametomidine in the treatment of various diseases such as glaucoma, epilepsy, and cancer needs to be further explored. Further research is also needed to investigate the potential side effects and toxicity of this compound.
Conclusion
In conclusion, Sulfametomidine is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method and the resulting compound have been extensively studied for their scientific research applications, including their mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. Sulfametomidine has shown promising results in various animal models, making it a potential candidate for the treatment of various diseases. However, further research is needed to investigate its potential side effects and toxicity.